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Compound of Interest

Compound Name: 4-Bromophenyl chloroacetate
CAS No.: 36559-93-0
Cat. No.: B1267333
Get Quote
. J

CAS Number: 36559-93-0
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 4-Bromophenyl chloroacetate, a
versatile bifunctional reagent with significant potential in organic synthesis and pharmaceutical
drug development. As a Senior Application Scientist, this document synthesizes established
chemical principles with practical, field-proven insights to offer a thorough understanding of this
compound's synthesis, characterization, and application.

Chemical Identity and Properties

4-Bromophenyl chloroacetate is an ester derived from 4-bromophenol and chloroacetic acid.
The presence of both a reactive chloroacetyl group and a brominated phenyl ring makes it a
valuable intermediate for introducing these functionalities into more complex molecules.

Table 1: Physicochemical Properties of 4-Bromophenyl chloroacetate

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1267333#bc-rfq
https://www.benchchem.com/product/b1267333/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-bromophenyl-chloroacetate
https://www.benchchem.com/product/b1267333/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-bromophenyl-chloroacetate
https://www.benchchem.com/product/b1267333/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-bromophenyl-chloroacetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267333?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source

CAS Number 36559-93-0 N/A

Molecular Formula CsHeBrClO:z N/A

Molecular Weight 249.49 g/mol N/A
White to off-white crystalline

Appearance ] N/A
powder (predicted)

_ _ Not readily available; likely a
Melting Point ) ) N/A
low-melting solid

Not readily available;
Boiling Point decomposition may occur at N/A

high temperatures

Soluble in common organic
solvents (e.g.,
Solubility dichloromethane, ethyl N/A
acetate, acetone). Insoluble in
water.

Synthesis of 4-Bromophenyl chloroacetate: A
Protocol Guided by Mechanistic Insight

The most direct and efficient synthesis of 4-bromophenyl chloroacetate is the esterification of
4-bromophenol with chloroacetyl chloride. This reaction proceeds via a nucleophilic acyl
substitution mechanism. The lone pair of electrons on the phenolic oxygen of 4-bromophenol
attacks the electrophilic carbonyl carbon of chloroacetyl chloride. The subsequent collapse of
the tetrahedral intermediate and expulsion of the chloride leaving group yields the desired
ester. The use of a non-nucleophilic base, such as triethylamine or pyridine, is crucial to
neutralize the hydrochloric acid byproduct, which would otherwise protonate the starting
materials and impede the reaction.

Experimental Protocol: Synthesis of 4-Bromophenyl
chloroacetate
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Materials:

4-Bromophenol (1.0 eq)

o Chloroacetyl chloride (1.1 eq)

o Triethylamine (1.2 eq)

e Dichloromethane (DCM), anhydrous

e 1 M Hydrochloric acid (HCI)

o Saturated sodium bicarbonate (NaHCOs3) solution
e Brine (saturated NaCl solution)

e Anhydrous sodium sulfate (Na2S0a4)

« Silica gel for column chromatography

o Hexanes and Ethyl Acetate for chromatography
Procedure:

e To a flame-dried round-bottom flask under an inert atmosphere (nitrogen or argon), add 4-
bromophenol and anhydrous dichloromethane.

e Cool the solution to 0 °C using an ice bath.
o Slowly add triethylamine to the stirred solution.

e Add chloroacetyl chloride dropwise to the reaction mixture at 0 °C. The addition should be
controlled to maintain the temperature below 5 °C.

 After the addition is complete, allow the reaction to warm to room temperature and stir for 2-
4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

e Upon completion, quench the reaction by adding 1 M HCI.
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o Transfer the mixture to a separatory funnel and extract the aqueous layer with
dichloromethane.

o Combine the organic layers and wash sequentially with 1 M HCI, saturated NaHCO3
solution, and brine.

e Dry the organic layer over anhydrous Na=SOa, filter, and concentrate under reduced
pressure.

» Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl
acetate gradient to afford 4-bromophenyl chloroacetate as a white to off-white solid.

Causality Behind Experimental Choices:

¢ Anhydrous Conditions: Chloroacetyl chloride is highly reactive towards water, leading to the
formation of chloroacetic acid. Therefore, anhydrous solvents and a dry atmosphere are
essential to prevent this side reaction and maximize the yield of the desired ester.

» Use of a Base: Triethylamine acts as a scavenger for the HCI produced during the reaction.
This prevents the protonation of the 4-bromophenol and the triethylamine itself, ensuring the
nucleophilicity of the phenol is maintained for the esterification reaction to proceed efficiently.

o Controlled Addition at 0 °C: The reaction is exothermic. Slow, dropwise addition of the highly
reactive chloroacetyl chloride at a low temperature helps to control the reaction rate, prevent
the formation of side products, and ensure safety.

o Aqueous Workup: The series of washes with acidic, basic, and neutral solutions effectively
removes unreacted starting materials, the triethylammonium chloride salt, and other water-
soluble impurities.

Diagram 1: Synthesis Workflow of 4-Bromophenyl chloroacetate
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Reaction Setup
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Pure 4-Bromophenyl chloroacetate
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 To cite this document: BenchChem. [An In-Depth Technical Guide to 4-Bromophenyl
chloroacetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267333/docs#an-in-depth-technical-guide-to-4-
bromophenyl-chloroacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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